Cas no 2229097-90-7 (tert-butyl N-1-amino-3-(3-bromopyridin-2-yl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-1-amino-3-(3-bromopyridin-2-yl)propan-2-ylcarbamate
• CAS No: 2229097-90-7
• MF: C₁₃H₂₀BrN₃O₂
• MW: 330.220802307129
• CID: 6044202
• PubChem ID: 165799114
• Update Time: 2025-06-11

tert-butyl N-1-amino-3-(3-bromopyridin-2-yl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-amino-3-(3-bromopyridin-2-yl)propan-2-ylcarbamate
• tert-butyl N-[1-amino-3-(3-bromopyridin-2-yl)propan-2-yl]carbamate
• 2229097-90-7
• EN300-1889869

• Inchi： 1S/C13H20BrN3O2/c1-13(2,3)19-12(18)17-9(8-15)7-11-10(14)5-4-6-16-11/h4-6,9H,7-8,15H2,1-3H3,(H,17,18)
• InChI Key： UOSFJTBHXAOESI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1CC(CN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 329.07389g/mol
• Monoisotopic Mass: 329.07389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 77.2Ų

Additional information on tert-butyl N-1-amino-3-(3-bromopyridin-2-yl)propan-2-ylcarbamate

Professional Introduction to Compound with CAS No. 2229097-90-7 and Product Name: Tert-butyl N-1-amino-3-(3-bromopyridin-2-yl)propan-2-ylcarbamate

The compound with the CAS number 2229097-90-7 and the product name tert-butyl N-1-amino-3-(3-bromopyridin-2-yl)propan-2-ylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of a tert-butyl group, a bromopyridine moiety, and an amino-propanoylcarbamate backbone makes it a versatile intermediate for synthesizing novel bioactive molecules.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug design. The bromopyridine moiety in this compound is particularly noteworthy, as it is known to enhance binding affinity and selectivity in biological targets. This feature has been extensively studied in the development of kinase inhibitors, which are crucial for treating various cancers and inflammatory diseases. The tert-butyl group, on the other hand, serves as a protecting group for the carbamate functionality, ensuring stability during synthetic processes while maintaining reactivity at other sites.

The N-1-amino-3-(3-bromopyridin-2-yl)propan-2-ylcarbamate structure itself is a testament to the ingenuity of modern synthetic organic chemistry. The combination of an amino group and a propanoylcarbamate moiety provides multiple sites for functionalization, allowing chemists to tailor the compound for specific biological activities. This flexibility has been exploited in recent studies aimed at developing new antibiotics and antiviral agents. The amino group, for instance, can be coupled with carboxylic acid derivatives to form amides, a common strategy in peptidomimetic drug design.

One of the most exciting applications of this compound is in the field of targeted protein degradation. Recent advancements in molecular biology have revealed that selective degradation of disease-causing proteins can be an effective therapeutic strategy. The bromopyridine moiety has been shown to interact with ubiquitin ligases, enzymes responsible for protein degradation pathways. By incorporating this moiety into small molecules, researchers have been able to design compounds that selectively target and degrade problematic proteins, offering new hope for treating conditions such as Alzheimer's disease and certain types of cancer.

Another area where this compound shows promise is in the development of next-generation anticancer agents. The tert-butyl N-1-amino-3-(3-bromopyridin-2-yl)propan-2-ylcarbamate structure has been investigated as a scaffold for kinase inhibitors, which are known to disrupt cancer cell signaling pathways. Preclinical studies have demonstrated that derivatives of this compound can inhibit the activity of tyrosine kinases, enzymes overexpressed in many cancers. These findings are particularly significant given the increasing resistance observed with current kinase inhibitors, highlighting the need for novel molecular architectures.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the bromopyridine moiety is particularly challenging due to its sensitivity to reaction conditions. However, recent advances in palladium-catalyzed cross-coupling reactions have made it possible to incorporate bromopyridine units into complex molecules with high efficiency. Similarly, the protection and deprotection of the carbamate functionality must be carefully controlled to avoid side reactions.

In conclusion, the compound with CAS number 2229097-90-7 and product name tert-butyl N-1-amino-3-(3-bromopyridin-2-yl)propan-2-ylcarbamate represents a significant contribution to pharmaceutical chemistry. Its unique structure and versatile reactivity make it an invaluable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely that it will play an increasingly important role in treating some of humanity's most pressing health challenges.